- Preparation of thiazolylaminopyrimidines for the treatment of cancer, World Intellectual Property Organization, , ,
Cas no 935667-50-8 (5-fluoropyrimidine-2-carbaldehyde)
935667-50-8 structure
Product Name:5-fluoropyrimidine-2-carbaldehyde
CAS No:935667-50-8
MF:C5H3FN2O
MW:126.088524103165
MDL:MFCD13189600
CID:835608
PubChem ID:53408143
Update Time:2024-10-26
5-fluoropyrimidine-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-fluoropyrimidine-2-carbaldehyde
- 5-Fluoropyrimidine-2-carboxaldehyde
- 5-Fluoro-2-pyrimidinecarboxaldehyde (ACI)
-
- MDL： MFCD13189600
- Inchi： 1S/C5H3FN2O/c6-4-1-7-5(3-9)8-2-4/h1-3H
- InChI Key： PMJXSFMYANTTOE-UHFFFAOYSA-N
- SMILES： O=CC1N=CC(F)=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
5-fluoropyrimidine-2-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM109107-250mg |
5-fluoropyrimidine-2-carbaldehyde |
935667-50-8 | 97% | 250mg |
$305 | 2021-08-06 | |
| Chemenu | CM109107-1g |
5-fluoropyrimidine-2-carbaldehyde |
935667-50-8 | 97% | 1g |
$913 | 2021-08-06 | |
| TRC | F600100-5mg |
5-Fluoropyrimidine-2-carbaldehyde |
935667-50-8 | 5mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F600100-10mg |
5-Fluoropyrimidine-2-carbaldehyde |
935667-50-8 | 10mg |
$ 95.00 | 2022-06-04 | ||
| TRC | F600100-50mg |
5-Fluoropyrimidine-2-carbaldehyde |
935667-50-8 | 50mg |
$ 320.00 | 2022-06-04 | ||
| Chemenu | CM109107-1g |
5-fluoropyrimidine-2-carbaldehyde |
935667-50-8 | 97% | 1g |
$772 | 2024-07-19 | |
| abcr | AB454053-250 mg |
5-Fluoropyrimidine-2-carbaldehyde; . |
935667-50-8 | 250MG |
€466.40 | 2022-05-20 | ||
| abcr | AB454053-500 mg |
5-Fluoropyrimidine-2-carbaldehyde; . |
935667-50-8 | 500MG |
€889.90 | 2022-05-20 | ||
| abcr | AB454053-1 g |
5-Fluoropyrimidine-2-carbaldehyde; . |
935667-50-8 | 1g |
€1,159.00 | 2022-03-01 | ||
| Matrix Scientific | 122461-1g |
5-Fluoropyrimidine-2-carboxaldehyde, 97.0% |
935667-50-8 | 97.0% | 1g |
$1980.00 | 2023-09-06 |
5-fluoropyrimidine-2-carbaldehyde Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran ; 20 min, -78 °C; 2 h, -78 °C
1.2 Reagents: Methanol ; -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 2 h, rt
1.2 Reagents: Methanol ; -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 2 h, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Sodium periodate Solvents: Tetrahydrofuran , Water ; 2 h, rt
Reference
- Preparation of heteroaryl triazoles as agonists of the APJ receptor, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene , Tetrahydrofuran ; 30 min, -78 °C; 2 h, -78 °C
1.2 Solvents: Methanol ; -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 3
1.2 Solvents: Methanol ; -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 3
Reference
- Macrocyclic compounds as modulators of cystic fibrosis transmembrane conductance regulator, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Catalysts: Osmium tetroxide Solvents: Tetrahydrofuran , Water ; 10 min, rt
1.2 Reagents: Sodium periodate ; 4 h, rt
1.2 Reagents: Sodium periodate ; 4 h, rt
Reference
- Preparation of furanyl triazoles as agonists of the APJ receptor, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran ; 20 min, -78 °C; 2 h, -78 °C
1.2 Reagents: Methanol ; -78 °C; -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 2 h, rt
1.2 Reagents: Methanol ; -78 °C; -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 2 h, rt
Reference
- Preparation of pyrazolyl-amino-substituted pyrazines for treatment of cancer, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran ; 20 min, -78 °C; 2 h, -78 °C
1.2 Reagents: Methanol ; -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 2 h, rt
1.2 Reagents: Methanol ; -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 2 h, rt
Reference
- 4-(Pyrazol-3-ylamino)pyrimidine derivatives as tyrosine kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of cancer, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Toluene , Tetrahydrofuran ; 30 min, -78 °C; 2 h, -78 °C
1.2 Reagents: Methanol ; -78 °C
1.2 Reagents: Methanol ; -78 °C
Reference
- Macrocyclic compounds as modulators of cystic fibrosis transmembrane conductance regulator and their preparation, World Intellectual Property Organization, , ,
Production Method 8
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran ; -78 °C; 2 h
Reference
- Imidazotriazinone compounds as PDE9 inhibitors and their preparation, World Intellectual Property Organization, , ,
5-fluoropyrimidine-2-carbaldehyde Raw materials
- 5-Fluoropyrimidine-2-carbonitrile
- Pyrimidine, 2-ethenyl-5-fluoro-
- 1,2-Ethanediol, 1-(5-fluoro-2-pyrimidinyl)-
5-fluoropyrimidine-2-carbaldehyde Preparation Products
5-fluoropyrimidine-2-carbaldehyde Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
935667-50-8 (5-fluoropyrimidine-2-carbaldehyde) Related Products
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- 1196151-51-5(5-Fluoropyrimidine-2-carboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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